Cas no 2138401-22-4 (1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-methyl-2-oxazolyl)-)

5-Fluoro-3-(4-methyl-2-oxazolyl)-1H-pyrrolo[2,3-c]pyridine is a heterocyclic compound featuring a fused pyrrolopyridine core substituted with a fluorine atom at the 5-position and a 4-methyl-2-oxazolyl group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The fluorine substitution enhances metabolic stability and bioavailability, while the oxazolyl moiety offers potential for further functionalization. Its rigid scaffold is advantageous for designing bioactive molecules, particularly in kinase inhibition and receptor modulation. The compound's high purity and well-defined synthetic route ensure reproducibility for research applications. Suitable for use in medicinal chemistry, it serves as a versatile building block for drug discovery programs.

1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-methyl-2-oxazolyl)- structure

2138401-22-4 structure

Product Name:1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-methyl-2-oxazolyl)-

CAS No:2138401-22-4

MF:C₁₁H₈FN₃O

MW:217.199125289917

CID:5280894

Update Time:2025-05-24

1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-methyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-methyl-2-oxazolyl)-
- Inchi： 1S/C11H8FN3O/c1-6-5-16-11(15-6)8-3-13-9-4-14-10(12)2-7(8)9/h2-5,13H,1H3
- InChI Key： XGHPKVYICMOILP-UHFFFAOYSA-N
- SMILES： C1=NC(F)=CC2C(C3=NC(C)=CO3)=CNC1=2

1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-methyl-2-oxazolyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-696094-0.05g	2-{5-fluoro-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methyl-1,3-oxazole	2138401-22-4	0.05g	$1880.0	2023-03-10
Enamine	EN300-696094-0.1g	2-{5-fluoro-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methyl-1,3-oxazole	2138401-22-4	0.1g	$1970.0	2023-03-10
Enamine	EN300-696094-0.25g	2-{5-fluoro-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methyl-1,3-oxazole	2138401-22-4	0.25g	$2059.0	2023-03-10
Enamine	EN300-696094-0.5g	2-{5-fluoro-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methyl-1,3-oxazole	2138401-22-4	0.5g	$2149.0	2023-03-10
Enamine	EN300-696094-1.0g	2-{5-fluoro-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methyl-1,3-oxazole	2138401-22-4	1g	$0.0	2023-06-07
Enamine	EN300-696094-2.5g	2-{5-fluoro-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methyl-1,3-oxazole	2138401-22-4	2.5g	$4388.0	2023-03-10
Enamine	EN300-696094-5.0g	2-{5-fluoro-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methyl-1,3-oxazole	2138401-22-4	5.0g	$6492.0	2023-03-10
Enamine	EN300-696094-10.0g	2-{5-fluoro-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methyl-1,3-oxazole	2138401-22-4	10.0g	$9627.0	2023-03-10

1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-methyl-2-oxazolyl)- Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804

Additional information on 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-methyl-2-oxazolyl)-

Recent Advances in the Study of 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-methyl-2-oxazolyl)- (CAS: 2138401-22-4)

The compound 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-methyl-2-oxazolyl)- (CAS: 2138401-22-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrrolopyridine core and fluorinated oxazole substituent, has been investigated for its role as a kinase inhibitor, particularly in the context of oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of specific tyrosine kinases, such as JAK and SRC family kinases, which are implicated in various cancers and autoimmune disorders. Structural-activity relationship (SAR) studies have revealed that the 5-fluoro substitution and the 4-methyl-2-oxazolyl moiety are critical for maintaining high binding affinity and selectivity. Computational modeling and X-ray crystallography have further elucidated the binding interactions between the compound and its kinase targets, providing a foundation for further optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting potent anti-proliferative effects in cancer cell lines and reducing inflammatory markers in animal models of autoimmune diseases. Notably, its favorable metabolic stability and low toxicity profile make it a viable candidate for further development. However, challenges remain in improving its bioavailability and overcoming potential resistance mechanisms, which are currently under investigation.

Recent patent filings and collaborations between academic institutions and pharmaceutical companies highlight the growing interest in this compound. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of novel derivatives of 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-methyl-2-oxazolyl)-, with enhanced potency and reduced off-target effects. These advancements underscore the compound's potential as a lead candidate for next-generation kinase inhibitors.

In conclusion, 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-methyl-2-oxazolyl)- (CAS: 2138401-22-4) represents a promising scaffold for the development of targeted therapies in oncology and inflammation. Ongoing research aims to address its current limitations and translate these findings into clinical applications. The compound's unique chemical structure and biological activity position it as a valuable tool for understanding kinase signaling pathways and developing novel therapeutics.